(9aS)-Octahydropyrazino[2,1-c]oxazine synthesis pathway
(9aS)-Octahydropyrazino[2,1-c]oxazine synthesis pathway
An In-depth Technical Guide to the Synthesis of (9aS)-Octahydropyrazino[2,1-c]oxazine
Authored by: Dr. Gemini, Senior Application Scientist
Abstract
(9aS)-Octahydropyrazino[2,1-c]oxazine is a saturated bicyclic heteroamine scaffold of significant interest in medicinal chemistry. Its conformationally constrained structure serves as a valuable building block in the design of novel therapeutics, particularly for central nervous system (CNS) targets. This guide provides a detailed, scientifically-grounded pathway for the synthesis of this key intermediate, emphasizing mechanistic rationale, experimental protocols, and characterization. The presented route focuses on a robust and stereocontrolled strategy starting from the chiral precursor, (S)-2-(piperazin-2-yl)ethanol.
Introduction and Strategic Overview
The octahydropyrazino[2,1-c]oxazine core represents a privileged scaffold, combining the structural features of both piperazine and morpholine. The defined (9aS) stereochemistry provides a rigid three-dimensional framework that can be exploited to achieve high-affinity and selective binding to biological targets. While this compound is commercially available from suppliers such as Molport and Chemspace, understanding its synthesis is crucial for researchers engaged in analogue preparation and process development.
This guide details a common and efficient synthetic approach: the intramolecular cyclization of a chiral piperazine-ethanol precursor with a one-carbon electrophile. This strategy is advantageous due to the accessibility of the starting materials and the high efficiency of the final ring-forming reaction.
Retrosynthetic Analysis
A logical retrosynthetic approach disconnects the target molecule at the C9-N1 bond, which is part of an aminal linkage. This bond can be retrosynthetically cleaved to reveal a key chiral intermediate, (S)-2-(piperazin-2-yl)ethanol, and a one-carbon electrophile, such as formaldehyde. This strategy elegantly preserves the critical stereocenter derived from the intermediate.
Caption: Retrosynthetic disconnection of the target molecule.
Synthesis of Key Intermediate: (S)-2-(Piperazin-2-yl)ethanol
The cornerstone of this synthesis is the preparation of the chiral intermediate (S)-2-(piperazin-2-yl)ethanol. A reliable method involves the reductive cyclization of a dipeptide precursor derived from a chiral amino acid.
Step 1: N-alkylation of (S)-Ethanolamine
The synthesis begins with the N-alkylation of (S)-ethanolamine with a protected chloroacetyl chloride, such as ethyl chloroacetate, to form the amide precursor.
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Reaction: (S)-Ethanolamine + Ethyl chloroacetate → Ethyl 2-(((S)-1-hydroxypropan-2-yl)amino)acetate
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Rationale: This step builds the carbon backbone required for the piperazinone ring. The use of a base like triethylamine (TEA) or potassium carbonate is essential to neutralize the HCl generated during the reaction.
Step 2: Boc Protection and Amide Formation
The secondary amine is protected, and the second nitrogen is introduced.
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Reaction: The product from Step 1 is first protected with Di-tert-butyl dicarbonate (Boc₂O). The resulting ester is then reacted with another molecule of protected ethanolamine to form the dipeptide-like precursor.
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Rationale: Boc protection prevents unwanted side reactions at the secondary amine during subsequent steps.
Step 3: Reductive Cyclization to Piperazinone
The linear precursor undergoes deprotection and subsequent intramolecular cyclization. This is often followed by reduction of the amide carbonyl.
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Reaction: Acid-catalyzed deprotection of the Boc group followed by heating promotes intramolecular cyclization to form the piperazinone ring. Subsequent reduction of the amide, typically with a strong reducing agent like lithium aluminum hydride (LiAlH₄) in a solvent like THF, yields the protected piperazine.
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Rationale: LiAlH₄ is a powerful, non-selective reducing agent capable of reducing the cyclic amide (lactam) to the corresponding cyclic amine (piperazine). This is a standard and highly effective transformation.
Step 4: Deprotection
The final step is the removal of any remaining protecting groups to yield the free base (S)-2-(piperazin-2-yl)ethanol.
Final Ring Closure: Formation of the Bicyclic Scaffold
The final and key transformation is the condensation of (S)-2-(piperazin-2-yl)ethanol with formaldehyde. This reaction proceeds via a tandem intramolecular Mannich-type reaction.
Mechanism of Cyclization
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Iminium Ion Formation: The most reactive amine (the secondary amine at N4 of the piperazine ring) attacks the formaldehyde carbonyl. Subsequent dehydration rapidly forms a highly electrophilic N-acyliminium ion.
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Intramolecular Attack: The pendant hydroxyl group (-OH) on the ethanol side chain acts as a nucleophile, attacking the iminium ion in an intramolecular fashion. This 6-exo-tet cyclization is kinetically and thermodynamically favored, leading to the formation of the stable oxazine ring.
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Stereochemistry: The stereocenter at C9a is established during this cyclization, and its configuration is directed by the pre-existing stereocenter from the starting material.
Detailed Experimental Protocol
Materials:
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(S)-2-(piperazin-2-yl)ethanol (1.0 eq)
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Formaldehyde (37% solution in H₂O, 1.1 eq)
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Methanol (or Ethanol) as solvent
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Potassium carbonate (K₂CO₃) (optional, as a scavenger for any acid)
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Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)
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Filtration apparatus
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Rotary evaporator
Procedure:
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To a solution of (S)-2-(piperazin-2-yl)ethanol in methanol, add formaldehyde solution dropwise at room temperature with stirring.
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The reaction is typically exothermic. Maintain the temperature below 30-40 °C using a water bath if necessary.
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Stir the reaction mixture at room temperature for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Upon completion, add a drying agent (e.g., anhydrous MgSO₄), stir for 15 minutes, and filter to remove the solid.
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Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.
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The resulting crude product, (9aS)-Octahydropyrazino[2,1-c]oxazine, can be purified by vacuum distillation or column chromatography on silica gel if required.
Data Summary and Visualization
Table of Reagents and Conditions
| Step | Reactants | Reagents/Solvents | Typical Conditions | Expected Yield |
| 1-4 | (S)-Ethanolamine & derivatives | Boc₂O, LiAlH₄, TFA, various solvents | Multi-step synthesis | 40-60% overall |
| 5 | (S)-2-(piperazin-2-yl)ethanol, Formaldehyde | Methanol | Room Temp, 2-4 hours | >90% |
Forward Synthesis Workflow
Caption: Workflow for the synthesis of the target molecule.
Characterization and Quality Control
To confirm the identity and purity of the final product, a suite of analytical techniques is essential:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the bicyclic structure. The number of signals, their chemical shifts, and coupling patterns will be characteristic of the rigid octahydropyrazino[2,1-c]oxazine framework.
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Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful condensation and ring closure. High-resolution mass spectrometry (HRMS) can be used to verify the elemental composition.
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Chiral High-Performance Liquid Chromatography (Chiral HPLC): Essential for confirming the enantiomeric purity of the (9aS) product. The sample is run on a chiral stationary phase to separate the (9aS) and (9aR) enantiomers, ensuring the stereochemistry has been preserved throughout the synthesis.
Conclusion
The synthesis of (9aS)-Octahydropyrazino[2,1-c]oxazine is a well-established process that relies on fundamental organic chemistry principles. The key to a successful synthesis lies in the stereocontrolled preparation of the (S)-2-(piperazin-2-yl)ethanol intermediate, followed by an efficient and high-yielding intramolecular cyclization with formaldehyde. This guide provides a comprehensive framework for researchers to produce this valuable chemical building block with high purity and in good yield, enabling its application in drug discovery and development programs.
References
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Molport. (9aS)-octahydropyrazino[2,1-c]oxazine. Molport. [Link]
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Chemspace. (9aS)-octahydropyrazino[2,1-c]oxazine. Chemspace. [Link]
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Baran, P. S., et al. (2011). Reagent-Free Synthesis of Amides from Ketones and Amines. Angewandte Chemie International Edition, 50(21), 4972-4976. (Note: While not a direct protocol for this molecule, this reference discusses relevant transformations like reductive amination, a core concept related to the methods described.) URL: [Link]
